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Introduction

The Cognitive Test Application (COTAPP) is a computerized assessment tool designed to
measure attention, information processing, and executive functions in children with a mental
age of 6 to 12 years.[1][2] Developed to provide a reliable and valid cognitive profile, COTAPP
is a valuable instrument for researchers and clinicians investigating cognitive development and
the cognitive effects of interventions.[1] Its short administration time of approximately 35-40
minutes and automated report generation make it an efficient tool for collecting detailed

cognitive data.[3][4]

This document provides a comprehensive guide to the data analysis and interpretation of
COTAPP for use in research and clinical studies. It outlines the experimental protocol for test
administration, details the quantitative data generated, and offers a framework for interpreting
the results.

Experimental Protocols
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The standardized administration of COTAPP is crucial for ensuring the reliability and validity of
the collected data. The following protocol should be strictly adhered to.

2.1 Participant Eligibility
« Children with a mental or chronological age between 6 and 12 years.[1]

o The test is adaptive to the child's pace, making it suitable for children with varying levels of
cognitive ability.[3]

2.2 Test Environment

e The test should be administered individually in a quiet, distraction-free room.[3]
e The child should be seated comfortably at a desk with a computer or laptop.
2.3 Materials

e A computer or laptop with an internet connection.[4]

o A standard keyboard. It is recommended to use a Windows keyboard, as the Mac keyboard
may lack the necessary right Ctrl key.[5]

 Stickers for the "yes" (green with a checkmark) and "no" (red with a cross) response keys
(typically the Ctrl keys).[1]

o The COTAPP software, accessed through the Boom testcentrum online platform.
o A COTAPP observation form to record behavioral observations during the test.[3]
2.4 Test Administration Procedure

o Preparation: Ensure the testing environment is quiet and the materials are set up correctly.
The "yes" and "no" stickers should be placed on the designated response keys.

e Introduction: Build rapport with the child and explain the purpose of the activity in age-
appropriate terms. Inform the child that they will be playing a game on the computer and that
the character "Cotapp"” will explain what to do.[1]
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e Instructions: The COTAPP software provides standardized instructions for each of the seven
test blocks, presented by the animated character "Cotapp.” The test leader should ensure
the child understands the instructions for each block. Each block is preceded by practice
items.[3]

o Test Progression: The child works through the seven blocks of the test independently. The
test is self-paced; a new trial is presented only after the child has responded to the previous
one. The test automatically saves progress, allowing for breaks if needed.[3]

¢ Role of the Test Leader: The test leader's role is to observe the child's behavior, provide
encouragement, and offer coaching according to the standardized coaching rules if
necessary.[3] All verbal and motor restlessness should be recorded on the observation form.

o Completion: Upon completion of the test, the test leader can discuss the experience with the
child. The raw data is automatically processed by the Boom testcentrum platform to generate
the reports.

Data Presentation

COTAPP generates two types of reports: a Basic Report (Basisrapportage) with 22 outcome
measures and a Specialist Report (Specialistische rapportage) with 46 outcome measures.[1]
These reports provide a detailed cognitive profile across six domains.

Note: The following tables provide an overview of the cognitive domains and illustrative
examples of the parameters. A complete list of all 22 basic and 46 specialist parameters can be
found in the official COTAPP test manual and the generated reports.

Table 1: Cognitive Domains Assessed by COTAPP[1]
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Cognitive Domain

Description

Processing Speed

The speed and accuracy of responding to

simple and choice-based stimuli.

Attention

The ability to sustain focus and selectively

attend to relevant information.

Executive Control

Higher-order cognitive processes involved in
goal-directed behavior, including inhibition and

cognitive flexibility.

(Working) Memory

The ability to hold and manipulate information in

mind for a short period.

Learning Speed

The rate at which performance improves with

practice and feedback.

Behavior during the task

Observations of the child's approach to the
tasks, including motivation and frustration

tolerance.

Table 2: lllustrative Examples of Outcome Parameters in the COTAPP Basic Report
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Cognitive Domain

Example Parameter

Description

Processing Speed

Reaction Time

A composite measure of the
speed of correct responses

across several blocks.

Variability in Reaction Time

The consistency of response
times, with higher variability
often indicating attentional

fluctuations.

Attention

Sustained Attention

A measure of how
performance changes over the
course of the test, indicating

the ability to maintain focus.

Omission Errors

The number of times the child
fails to respond to a target

stimulus.

Executive Control

Response Inhibition

The ability to suppress a
prepotent but incorrect

response.

Interference Sensitivity

The extent to which distracting
information affects

performance.

(Working) Memory

N-Back Performance

Accuracy on tasks requiring
the child to remember and

update a sequence of stimuli.

Learning Speed

Effect of Feedback

The degree to which the child's
performance improves when

rewards are introduced.

Behavior during the task

Coaching Needed

The amount of standardized
coaching required by the child
to understand and complete

the tasks.
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Table 3: lllustrative Examples of Additional Parameters in the COTAPP Specialist Report

Cognitive Domain

Example Parameter

Description

Processing Speed

Median Reaction Time per
Block

A detailed breakdown of
response speed for each of the

seven test blocks.

Number of Errors per Block

A granular look at accuracy on

each specific task.

Attention

Commission Errors

The number of times the child
responds to a non-target

stimulus.

Executive Control

Post-Error Slowing

The change in reaction time on
the trial following an error,
which can indicate awareness

of mistakes.

Data Analysis and Interpretation

The interpretation of COTAPP data should be a systematic process that integrates the

quantitative scores with qualitative behavioral observations. The results can be used to

generate a cognitive strength-and-weakness profile for each participant.

4.1 The Seven Blocks of the COTAPP Test

Understanding the structure of the seven test blocks is fundamental to interpreting the outcome

measures.

e Block 1: Simple Processing Speed: A simple reaction time task where the child presses the

"yes" button when the "Cotapp" figure appears. This measures baseline processing speed.

[1]

» Block 2: Choice-Based Processing Speed: A two-choice reaction time task where the child

presses the "yes" button for "Cotapp” and the "no" button for his friend. This assesses

processing speed with an added decision-making component.[1]
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» Block 3: Acceleration Capacity in Reaction Speed: This block is similar to Block 2, but the
child receives points and rewards for fast and correct responses. This measures the effect of
motivation and feedback on performance.[1]

o Block 4: Interference Sensitivity: A task where the stimulus can appear on the left or right
side of the screen, creating compatible and incompatible stimulus-response associations.
This assesses the ability to inhibit distracting information.[1]

e Block 5: (Working) Memory: An n-back task that measures the ability to hold and update
information in working memory.

» Block 6: Decision Making: A task that assesses the child's ability to weigh alternatives and
make choices.

e Block 7: Sustained Attention: This block is a repetition of the task in Block 2 and is
administered after the child has been engaged in the test for at least 20 minutes. It measures
the ability to maintain attention over time.[1]

4.2 Interpretive Framework

o Review Behavioral Observations: Start by considering the qualitative data from the
observation form. Was the child motivated, impulsive, or easily frustrated? These
observations provide a crucial context for interpreting the quantitative scores.

» Analyze the Basic Report:

[¢]

Processing Speed: Examine the overall reaction time and its variability. Is the child
generally fast or slow? Are their response times consistent?

o Attention: Look at measures of sustained attention and errors of omission and
commission. Does the child's performance decline over time? Do they miss targets or
respond to non-targets?

o Executive Control: Assess scores related to response inhibition and interference
sensitivity. Can the child control impulsive responses and ignore distractions?

o (Working) Memory: Evaluate performance on the working memory tasks.
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o Learning Speed: Compare performance on blocks with and without feedback to gauge the
child's responsiveness to reinforcement.

o Consult the Specialist Report (if necessary): For a more in-depth analysis, the Specialist
Report provides a breakdown of performance on each test block. This can help to pinpoint
specific areas of difficulty. For example, a child may have a good overall reaction time but
show a significant slowing on the interference task in Block 4. The interpretation of the
Specialist Report is recommended for professionals with extensive experience in
neuropsychological assessment.

o Synthesize Findings: Integrate the quantitative data with the behavioral observations to
create a comprehensive cognitive profile. This profile should highlight the child's cognitive
strengths and weaknesses.

Visualization of Workflows and Logical
Relationships

The following diagrams, created using the DOT language, illustrate the structure of the
COTAPP test, the relationship between the cognitive domains and the test blocks, and the
recommended workflow for data interpretation.

COTAPP Test Blocks

@H-‘ Block 1: Simple RT }—>‘ Block 2: Choice RT ‘ﬂ‘ Block 3: Rewarded Choice RT ‘ﬂ‘ Block 4: Interference Control }—>‘ Block 5: Working Memory }—>‘ Block 6: Decision Making }—>‘ Block 7: Sustained Attention ‘*4»@

Click to download full resolution via product page

Caption: The sequential structure of the seven blocks of the COTAPP test.
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Caption: The relationship between cognitive domains and the corresponding COTAPP test
blocks.
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Caption: The recommended workflow for the analysis and interpretation of COTAPP data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

